Cas no 2138398-48-6 (tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate
• CAS No: 2138398-48-6
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6160932
• PubChem ID: 165843115
• Update Time: 2025-11-01

tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2138398-48-6
• tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate
• EN300-796354

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)14(4)6-8(16)9-12-7-15(5)13-9/h7H,6H2,1-5H3
• InChI Key： MCURKNSRKRYCHO-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(C1N=CN(C)N=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.3Ų

Additional information on tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate

Introduction to Tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate (CAS No. 2138398-48-6)

The compound Tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate, identified by its CAS number 2138398-48-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group, a N-methyl moiety, and a 1-methyl-1H-1,2,4-triazol-3-yl substituent contributes to its distinct chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1-methyl-1H-1,2,4-triazole ring is particularly noteworthy, as it is known for its stability and ability to interact with biological targets in a highly specific manner. This triazole derivative, when combined with the 2-oxoethyl side chain and the N-methyl carbamate backbone, creates a multifunctional scaffold that could be exploited for various pharmacological purposes.

In the realm of drug discovery, the tert-butyl group plays a crucial role in modulating the pharmacokinetic properties of a molecule. Its bulky nature can enhance solubility and metabolic stability, which are critical factors in determining the efficacy and safety of a drug candidate. Additionally, the N-methyl-N-heterocyclic carbamate structure suggests potential interactions with enzymes and receptors involved in metabolic pathways, offering a basis for developing treatments targeting specific diseases.

Current research in medicinal chemistry emphasizes the need for innovative compounds that can address unmet medical needs. The synthesis and characterization of Tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate have opened new avenues for exploration. By leveraging computational methods and high-throughput screening techniques, researchers are able to rapidly assess the biological activity of this compound and its derivatives.

The structural complexity of this molecule allows for diverse modifications that could enhance its pharmacological profile. For instance, variations in the length or composition of the 2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl side chain could lead to improved binding affinity or selectivity. Furthermore, exploring different substitution patterns on the triazole ring might reveal novel mechanisms of action that could be exploited for therapeutic intervention.

One particularly exciting aspect of this compound is its potential application in addressing neurological disorders. The triazole moiety has been shown to interact with neurotransmitter systems, suggesting that derivatives of this compound could modulate neuronal activity. This hypothesis is supported by preliminary studies demonstrating that related triazole compounds exhibit effects on synaptic transmission and receptor function.

Another area of interest is the use of this compound as a scaffold for developing antiviral agents. The unique structural features of Tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,4-triazol-3-yl)-2-oxoethyl]carbamate make it an attractive candidate for inhibiting viral enzymes or interfering with viral replication cycles. Recent advances in computational chemistry have enabled researchers to predict how modifications to this molecule could enhance its antiviral properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring via cyclocondensation reactions and subsequent functionalization to introduce the carbamate group. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion,Tert-butyl N-methyl-N-[2-(1-methyl-H-pyrazolizinon]-carbamate (CAS No. 2138398 48 6) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compelling subject for further research. By continuing to explore its pharmacological properties and synthetic possibilities,this compound holds promise for addressing various medical challenges in the future.